Cas no 1804262-65-4 (7-Difluoromethoxy-6-mercapto-1H-benzimidazole)
7-Difluoromethoxy-6-mercapto-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 7-Difluoromethoxy-6-mercapto-1H-benzimidazole
-
- Inchi: 1S/C8H6F2N2OS/c9-8(10)13-7-5(14)2-1-4-6(7)12-3-11-4/h1-3,8,14H,(H,11,12)
- InChI Key: POPUHSVUSWXOER-UHFFFAOYSA-N
- SMILES: SC1C=CC2=C(C=1OC(F)F)N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- XLogP3: 2.6
- Topological Polar Surface Area: 38.9
7-Difluoromethoxy-6-mercapto-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000949-250mg |
7-Difluoromethoxy-6-mercapto-1H-benzimidazole |
1804262-65-4 | 98% | 250mg |
$761.95 | 2022-04-02 | |
| Alichem | A061000949-500mg |
7-Difluoromethoxy-6-mercapto-1H-benzimidazole |
1804262-65-4 | 98% | 500mg |
$1,077.57 | 2022-04-02 | |
| Alichem | A061000949-1g |
7-Difluoromethoxy-6-mercapto-1H-benzimidazole |
1804262-65-4 | 98% | 1g |
$1,864.86 | 2022-04-02 |
7-Difluoromethoxy-6-mercapto-1H-benzimidazole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 7-Difluoromethoxy-6-mercapto-1H-benzimidazole
7-Difluoromethoxy-6-mercapto-1H-benzimidazole
The compound 7-Difluoromethoxy-6-mercapto-1H-benzimidazole, with the CAS number 1804262-65-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzimidazole core substituted with a difluoromethoxy group at the 7-position and a mercapto group at the 6-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 7-Difluoromethoxy-6-mercapto-1H-benzimidazole in drug discovery, particularly in the development of anti-cancer agents. The benzimidazole framework is known for its ability to interact with biological targets such as DNA and proteins, and the addition of the difluoromethoxy and mercapto groups enhances its bioactivity. Researchers have found that this compound exhibits significant cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.
In addition to its pharmaceutical applications, 7-Difluoromethoxy-6-mercapto-1H-benzimidazole has also been explored for its role in materials science. The molecule's ability to form coordination complexes with metal ions has led to its use in the synthesis of novel materials with applications in catalysis and sensing. For instance, recent studies have demonstrated that this compound can act as a ligand in the formation of metalloporphyrins, which are promising candidates for use in artificial photosynthesis and energy storage systems.
The synthesis of 7-Difluoromethoxy-6-mercapto-1H-benzimidazole involves a multi-step process that typically begins with the preparation of the benzimidazole core. This is followed by the introduction of the difluoromethoxy group through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The mercapto group is then introduced via a thiolation reaction, often utilizing thiourea or other sulfur-containing reagents as precursors.
The properties of 7-Difluoromethoxy-6-mercapto-1H-benzimidazole are heavily influenced by its molecular structure. The benzimidazole ring system provides aromatic stability and electronic conjugation, while the difluoromethoxy group introduces electron-withdrawing effects that enhance the molecule's reactivity. The mercapto group, on the other hand, imparts nucleophilic character to the molecule, enabling it to participate in various chemical transformations.
Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of 7-Difluoromethoxy-6-mercapto-1H-benzimidazole. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecule's frontier molecular orbitals and predict its reactivity towards different chemical species. These studies have provided valuable information for optimizing synthetic routes and designing new derivatives with enhanced properties.
In terms of applications, 7-Difluoromethoxy-6-methylthio-substituted benzimidazoles have been explored for their potential in optoelectronic devices. The unique electronic properties of these compounds make them suitable candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has demonstrated that incorporating these compounds into OLED structures can lead to improved device efficiency and stability.
The study of CAS No 1804262-65-4, or 7-difluoromethoxy-substituted benzimidazoles, continues to be an active area of research due to their versatility and potential for innovation across multiple disciplines. As new synthetic methods are developed and novel applications are discovered, this compound is expected to play an increasingly important role in both academic research and industrial applications.
1804262-65-4 (7-Difluoromethoxy-6-mercapto-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)